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Chemical Profile and Source of Isovestitol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isovestitol

CAS No.: 63631-42-5

Cat. No.: S13228504

Isovestitol is an isoflavanoid compound that can be isolated from the roots of the plant Sesbania grandiflora
[1]. The table below summarizes its key identifying characteristics, which are crucial for developing an

analytical method.

Property Description

IUPAC Name 7,4'-dihydroxy-2'-methoxyisoflavan [1]
Molecular Formula C16H160a4 [1]

Molecular Weight 272.30 g/mol [1]

UV Absorption Amax 227 nm and 284 nm [1]

Plant Source Roots of Sesbania grandiflora [1]

Proposed HPLC-UV Analysis Protocol

This protocol provides a starting point for the qualitative and quantitative analysis of isovestitol. You will

need to optimize the parameters based on your specific instrument and sample matrix.

Sample Preparation
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o Extraction: The crude extract can be obtained from dried and powdered S. grandiflora root using
methanol [1]. Further purification via column chromatography is typically required to isolate
isovestitol before HPLC analysis [1].

¢ Filtration: Prior to injection, the final sample solution must be filtered through a 0.22 ym or 0.45 ym
membrane filter to prevent column damage.

Suggested HPLC-UV Conditions

The following conditions are recommended as a basis for method development and optimization.

Parameter Recommended Condition

Column C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 ym)
Mobile Phase Gradient of water (with 0.1% formic acid) and acetonitrile
Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10-20 pL
Detection (UV) 284 nm (primary), with 227 nm as a secondary wavelength for confirmation [1]
Run Time ~20-30 minutes (to be optimized for peak elution and separation)

Method Validation

For quantitative analysis, the method should be validated according to ICH guidelines to ensure it is suitable

for its intended purpose. Key parameters to validate include:

¢ Specificity: No interference from other extract components at the isovestitol retention time.
¢ Linearity and Range: A calibration curve with at least 5 concentration levels.

e Precision: Repeatability (intra-day) and intermediate precision (inter-day).

e Accuracy: Through recovery studies, e.g., spiking with a known amount of standard.

e Limit of Detection (LOD) and Quantification (LOQ).
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Experimental Workflow and Identification Strategy

The following diagrams outline the overall analytical process and the multi-technique strategy for

confirming the identity of isovestitol.
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Potential Analytical Challenges and Tips

e Co-elution: The root extract of S. grandiflora contains other compounds like medicarpin and sativan
[1]. A shallow gradient in the mobile phase may be necessary for optimal peak resolution.

e Standard Availability: A purified chemical standard of isovestitol is ideal for accurate quantification.
Without one, identification relies heavily on spectroscopic techniques [1] [2].

e MSIMS Confirmation: As noted in research on propolis, isovestitol can be distinguished from
similar compounds like neovestitol by its specific mass spectrometry fragmentation pathways [2].

Troubleshooting Guide
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Problem

Possible Cause

Suggested Solution

Poor peak shape
(tailing)

No peak detected

Low resolution

Silanol interactions on
column

Incorrect UV wavelength

Co-elution with other
compounds

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Use a mobile phase with low pH (e.qg., with formic
acid)

Verify and use 284 nm as the primary detection
wavelength [1]

Optimize the acetonitrile/water gradient; reduce
flow rate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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